3-(4,5-Dihydroisoxazol-3-yl)-3-(4-hydroxyphenyl)propanoic acid

• Molecular Formula: C12H13NO4
• Molecular Weight: 235.24 g/mol
• IUPAC Name: 3-(4,5-dihydro-1,2-oxazol-3-yl)-3-(4-hydroxyphenyl)propanoic acid
• InChI: InChI=1S/C12H13NO4/c14-9-3-1-8(2-4-9)10(7-12(15)16)11-5-6-17-13-11/h1-4,10,14H,5-7H2,(H,15,16)
• InChI Key: SQTGDJYEUROBCX-UHFFFAOYSA-N
• Canonical SMILES: C1CON=C1C(CC(=O)O)C2=CC=C(C=C2)O

Description

3-(4,5-Dihydroisoxazol-3-yl)-3-(4-hydroxyphenyl)propanoic acid is a useful research compound. Its molecular formula is C12H13NO4 and its molecular weight is 235.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

TFA (1 mL) was added to 85.1 (100 mg) in DCM (1 mL). The mixture was stirred at room temperature for 40 hours. TFA and DCM were removed under vacuum, and the residue was treated with EtOH (50 mL). The insoluble solid was removed by filtration. The filtrate was concentrated to give 85.2 (50 mg), which was used in the next step without further purification. MS ESI (pos.) m/e: 236 (M+H).